Disperse blue 55

• CAS: 12217-78-6
• Molecular Formula: C2D3NaO2

Choose Disperse Blue 55 when your polyester dyeing requires a distinctly redder blue than Disperse Blue 56 and wash fastness is paramount (rating 5 vs. 3–4 for Blue 56). Its monoazo backbone delivers a unique shade for indoor apparel and home textiles. Blending with Disperse Blue 60 can replicate Blue 56's color profile—ideal when supply or cost constraints limit direct substitution. Verify fastness synergy before reformulation.

Disperse Blue 55 (CAS 12217-78-6): Technical Baseline for Procurement and Scientific Selection

Disperse Blue 55 (C.I. Disperse Blue 55, CAS 12217-78-6) is a monoazo-based disperse dye within the anthraquinone-dye class, primarily used for coloring hydrophobic synthetic fibers, especially polyester (PET), acetate, and nylon [1]. Unlike anthraquinone disperse dyes (e.g., C.I. Disperse Blue 56 and 60), Disperse Blue 55 is synthesized via the diazotization of 2,6-dibromo-4-nitroaniline, followed by coupling with N,N-diethyl-m-toluidine and subsequent cyanation, producing a characteristic shade that is redder than that of C.I. Disperse Blue 56 [1]. When blended with C.I. Disperse Blue 60, the resulting shade closely approximates the colorimetric profile of C.I. Disperse Blue 56 [1]. Reported fastness ratings are: light fastness 4 and washing fastness 5 (scale 1–5) [1].

• [1] 纺织百科. (n.d.). 分散蓝 [Disperse Blue]. Retrieved from https://www.texindex.com.cn/baike/detail-19085.html View Source

Why Disperse Blue 55 Cannot Be Generically Substituted with Disperse Blue 56 or 60

Despite the widespread availability of anthraquinone-based blue disperse dyes, Disperse Blue 55 occupies a distinct position in the color space. Its monoazo chemical backbone produces a shade that is noticeably redder than Disperse Blue 56, making direct replacement without reformulation impossible when a specific reddish-blue hue is required [1]. Furthermore, differing chromophoric systems—azo vs. anthraquinone—lead to divergent photostability and wet-fastness profiles that are critical in applications demanding balanced fastness properties [2]. Blending Disperse Blue 55 with Disperse Blue 60 can match the shade of Disperse Blue 56, but this strategy introduces complexity in color matching and may alter fastness synergies; thus, substitution cannot be assumed without experimental verification [1].

• [1] 纺织百科. (n.d.). 分散蓝 [Disperse Blue]. Retrieved from https://www.texindex.com.cn/baike/detail-19085.html View Source
• [2] Colorful Dyes. (2024). Anthraquinone Disperse Dyes – Knowledge. Retrieved from https://www.colorfuldyes.com/anthraquinone-disperse-dyes View Source

Quantitative Evidence for Disperse Blue 55: Comparative Fastness and Chromaticity Data

Wash Fastness of Disperse Blue 55 vs. Class-Level Comparator Disperse Blue 56

Disperse Blue 55 exhibits a washing fastness rating of 5 (scale 1–5) on polyester [1]. Typical wash fastness ratings reported for Disperse Blue 56 range from 3–4 to 4–5, depending on test method and substrate [2]. This indicates that Disperse Blue 55 can deliver superior wash fastness compared to mid-range commercial Disperse Blue 56 formulations, which is critical for textiles subjected to frequent laundering.

Evidence Dimension	Wash fastness (scale 1–5)
Target Compound Data	Rating: 5
Comparator Or Baseline	Disperse Blue 56: 3–4 to 4–5 (multiple sources)
Quantified Difference	0.5–2.0 points superior
Conditions	Polyester fabric; test standard not specified for DB 55; DB 56 data from ISO 105-C03 and vendor datasheets

Why This Matters

Higher wash fastness reduces dye bleeding during laundering, extending garment lifetime and maintaining color fidelity—a key procurement criterion for performance textiles.

• [1] 纺织百科. (n.d.). 分散蓝 [Disperse Blue]. Retrieved from https://www.texindex.com.cn/baike/detail-19085.html View Source
• [2] Ritan Chemical. (n.d.). Disperse Blue E-4R 100%. Product datasheet. Retrieved from https://www.ritan-chemical.com View Source

Light Fastness of Disperse Blue 55 vs. Disperse Blue 56 and Disperse Blue 60

Disperse Blue 55 has a light fastness rating of 4 (scale 1–5) on polyester [1]. In comparison, Disperse Blue 56 achieves a light fastness of 6–7 (ISO 105-B02) and Disperse Blue 60 typically rates 7 [2][3]. A patent further confirms that Disperse Blue 56, while rated 7 in the Colour Index, fails to meet the HONDA automotive interior requirement of ≥ grade 3 after 40–55 MJ/m² exposure, indicating that even a rating of 7 may be insufficient for the most demanding applications [4]. This positions Disperse Blue 55 as less suitable for high-light-fastness end-uses but potentially more cost-effective for indoor or medium-light-exposure applications.

Evidence Dimension	Light fastness (scale 1–5, DB 55; ISO 105-B02 for comparators)
Target Compound Data	Rating: 4
Comparator Or Baseline	Disperse Blue 56: 6–7; Disperse Blue 60: 7; HONDA automotive requirement: ≥ grade 3 after 40–55 MJ/m² (DB 56 fails)
Quantified Difference	2–3 points lower than DB 56 and DB 60
Conditions	Polyester fabric; DB 55 standard not specified; DB 56/60 per ISO 105-B02 Xenon

Why This Matters

The 2–3 point light-fastness deficit relative to DB 56 and DB 60 makes DB 55 inappropriate for automotive exterior or outdoor textile applications, guiding procurement toward cost-optimized indoor uses.

• [1] 纺织百科. (n.d.). 分散蓝 [Disperse Blue]. Retrieved from https://www.texindex.com.cn/baike/detail-19085.html View Source
• [2] Ritan Chemical. (n.d.). Disperse Blue S-GL 200%. Product datasheet. Retrieved from https://www.ritan-chemical.com View Source
• [3] Tiankun Chemical. (n.d.). Skycron® Disperse Blue S-GL (B60). Product datasheet. Retrieved from https://www.tiankunchemical.com View Source
• [4] CN102127315A – Blue disperse dye composition with high light fastness and application thereof. (2010). Google Patents. Retrieved from https://patents.google.com/patent/CN102127315A/en View Source

Chromatic Differentiation: Disperse Blue 55 Is Redder Than Disperse Blue 56

The shade of Disperse Blue 55 is described as redder than that of C.I. Disperse Blue 56. Furthermore, when Disperse Blue 55 is blended with C.I. Disperse Blue 60, the resulting shade closely approximates that of C.I. Disperse Blue 56 [1]. This chromatic behavior confirms that Disperse Blue 55 occupies a unique coordinate in CIELAB color space relative to its anthraquinone counterparts and provides a formulation route to achieving Disperse Blue 56-like shades using alternative chemistry.

Evidence Dimension	Shade description
Target Compound Data	Redder than Disperse Blue 56
Comparator Or Baseline	C.I. Disperse Blue 56 (brilliant blue shade); C.I. Disperse Blue 60
Quantified Difference	Qualitative comparison only; numerical ΔE values not available
Conditions	Visual assessment per Colour Index description; textile substrate implied as polyester

Why This Matters

For dyers and formulators, this unique chromaticity enables precise shade engineering. When a redder blue is required without reformulation, Disperse Blue 55 is the direct choice, reducing color-matching iterations.

• [1] 纺织百科. (n.d.). 分散蓝 [Disperse Blue]. Retrieved from https://www.texindex.com.cn/baike/detail-19085.html View Source

Optimal Application Scenarios for Disperse Blue 55 Based on Quantitative Performance Evidence

Reddish-Blue Shade Matching on Polyester with High Wash Fastness Requirements

In textile dyehouses producing polyester apparel and home textiles where a reddish-blue shade is specified, Disperse Blue 55 offers a wash fastness rating of 5—superior to class-level comparators such as Disperse Blue 56 (typically 3–4 to 4–5) [1]. This makes it particularly suitable for garments subjected to frequent domestic or industrial laundering, where color bleeding must be minimized. Procurement should prioritize Disperse Blue 55 when the target shade is redder than that achievable with Disperse Blue 56 and wash fastness is a critical specification [1].

Cost-Optimized Indoor Textile Dyeing Where Moderate Light Fastness Is Acceptable

With a light fastness rating of 4, Disperse Blue 55 is positioned for indoor applications—such as upholstery, curtains, and apparel not exposed to prolonged direct sunlight—where the 6–7 rating of Disperse Blue 56 or 7 of Disperse Blue 60 would represent over-engineering and unnecessary cost [1][2][3]. For procurement managers balancing performance and budget, Disperse Blue 55 can deliver satisfactory indoor color retention at a potentially lower price point than its higher-light-fastness anthraquinone counterparts.

Formulation Development: Blending with Disperse Blue 60 to Replicate Disperse Blue 56 Shade

Research and formulation laboratories seeking to replicate the shade of C.I. Disperse Blue 56 using alternative, non-anthraquinone chemistry can blend Disperse Blue 55 with C.I. Disperse Blue 60 to achieve a closely matching shade [1]. This approach may be valuable when supply chain constraints, cost considerations, or regulatory factors limit the availability of Disperse Blue 56. Formulators should verify that the resulting blend meets all required fastness specifications through experimental testing, as the blend's photostability and wash fastness may differ from the single-dye baseline.

Research on Azo- vs. Anthraquinone-Based Disperse Dye Performance

Academic and industrial R&D groups investigating the structure–property relationships of disperse dyes can use Disperse Blue 55 as a representative monoazo comparator to anthraquinone dyes such as Disperse Blue 56 and 60 [1][2]. The documented differences in light fastness (4 vs. 6–7) and wash fastness (5 vs. 3–4 to 4–5) provide a quantitative basis for studying how the chromophoric system influences fastness performance, guiding the design of next-generation disperse dyes with optimized property profiles.

• [1] 纺织百科. (n.d.). 分散蓝 [Disperse Blue]. Retrieved from https://www.texindex.com.cn/baike/detail-19085.html View Source
• [2] Ritan Chemical. (n.d.). Disperse Blue S-GL 200%. Product datasheet. Retrieved from https://www.ritan-chemical.com View Source
• [3] Tiankun Chemical. (n.d.). Skycron® Disperse Blue S-GL (B60). Product datasheet. Retrieved from https://www.tiankunchemical.com View Source